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Compound of Interest

Compound Name: Solvent Orange 107

Cat. No.: B1169839 Get Quote

Introduction

Solvent Orange 107 is a high-performance solvent dye, also known as Thermoplast Red B,

belonging to the perinone class of colorants. It is characterized by its brilliant reddish-orange

shade and exceptional thermal stability, making it a preferred choice for coloring a wide range

of engineering plastics that are processed at high temperatures. Its excellent lightfastness and

resistance to migration further contribute to its suitability for demanding applications where

color durability is critical. This document provides detailed application notes, experimental

protocols, and performance data for Solvent Orange 107 in various polymer systems.

Physicochemical and Performance Data

The following tables summarize the key properties of Solvent Orange 107, providing a

quantitative basis for its application in polymer science.

Table 1: General and Physicochemical Properties of Solvent Orange 107
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Property Value Reference

Chemical Class Perinone

C.I. Name Solvent Orange 107

CAS Number 185766-20-5

Molecular Formula C₂₂H₈Br₂N₂O₂

Appearance Reddish-orange powder

Melting Point >300 °C

Heat Resistance 300 °C

Table 2: Performance and Fastness Properties in Various Polymers

Property
Polystyrene
(PS)

ABS / SAN
Polycarbon
ate (PC)

PET / PBT PMMA

Heat

Resistance
300°C 300°C 330°C 300°C 300°C

Light

Fastness

(Xenon Arc,

Blue Wool

Scale)

8 8 8 8 8

Migration

Resistance

(Scale 1-5,

5=Excellent)

5 5 5 5 5

Recommend

ed Dosage

(by weight)

0.02% -

0.05%

0.02% -

0.05%

0.02% -

0.05%

0.02% -

0.05%

0.02% -

0.05%

Note: The performance data provided are typical values and may vary depending on the

specific grade of polymer, processing conditions, and presence of other additives.
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Experimental Protocols
This section details the standard procedures for incorporating and evaluating Solvent Orange
107 in a polymer matrix.

Protocol 1: Incorporation of Solvent Orange 107 into Polymer via Melt Compounding

This protocol describes the most common industrial method for coloring thermoplastics with

Solvent Orange 107.

Objective: To achieve a homogeneous dispersion of Solvent Orange 107 within a polymer

matrix.

Materials:

Polymer resin (e.g., PC, PET, ABS) in pellet form, pre-dried according to manufacturer's

specifications.

Solvent Orange 107 powder.

Twin-screw extruder.

Strand pelletizer.

Injection molding machine.

Procedure:

Pre-blending: In a tumble blender, dry-blend the polymer pellets with the specified dosage of

Solvent Orange 107 (e.g., 0.03% by weight) until a uniform coating of the dye on the pellets

is achieved.

Extrusion:

Set the temperature profile of the twin-screw extruder appropriate for the selected polymer

(e.g., for PC, temperatures may range from 280°C to 320°C).

Feed the pre-blended mixture into the extruder at a constant rate.
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The melt compounding process will disperse the dye throughout the molten polymer.

Extrude the molten, colored polymer through a die into strands.

Pelletization: Cool the polymer strands in a water bath and feed them into a pelletizer to

produce colored polymer pellets.

Specimen Preparation:

Thoroughly dry the colored pellets to remove any moisture absorbed from the water bath.

Use an injection molding machine to produce standardized test specimens (e.g., color

plaques, tensile bars) for subsequent evaluation.

Protocol 2: Evaluation of Light Fastness

Objective: To determine the resistance of the colored polymer to color fading upon exposure to

light.

Materials:

Colored polymer test specimens (plaques).

Xenon arc weather-ometer.

Blue Wool Scale standards (ISO 105-B08).

Spectrocolorimeter.

Procedure:

Initial Measurement: Measure the initial color coordinates (e.g., CIELAB L, a, b*) of the test

specimens.

Exposure:

Mount the specimens and the Blue Wool standards in the xenon arc apparatus.
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Expose the samples to simulated sunlight under controlled conditions of temperature and

humidity as per relevant standards (e.g., ISO 4892-2 or ASTM G155).

Evaluation:

Periodically remove the specimens and visually compare the degree of fading against the

fading of the Blue Wool standards.

The lightfastness rating corresponds to the Blue Wool standard number that shows a

similar degree of color change. A rating of 8 indicates the highest level of lightfastness.

Quantitative Assessment: For a more precise measurement, use a spectrocolorimeter to

measure the color change (ΔE*) of the specimens after exposure and compare it to the

unexposed control.

Diagrams and Workflows
Workflow for Polymer Coloring and Testing
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Caption: Workflow for incorporating and evaluating Solvent Orange 107 in polymers.
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Caption: Factors influencing the performance of Solvent Orange 107 in polymers.

To cite this document: BenchChem. [Application Notes: Solvent Orange 107 in Polymer
Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169839#application-of-solvent-orange-107-in-
polymer-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1169839?utm_src=pdf-body-img
https://www.benchchem.com/product/b1169839?utm_src=pdf-body
https://www.benchchem.com/product/b1169839#application-of-solvent-orange-107-in-polymer-science
https://www.benchchem.com/product/b1169839#application-of-solvent-orange-107-in-polymer-science
https://www.benchchem.com/product/b1169839#application-of-solvent-orange-107-in-polymer-science
https://www.benchchem.com/product/b1169839#application-of-solvent-orange-107-in-polymer-science
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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